![molecular formula C10H13ClO B1350913 1-(3-Chloropropyl)-4-methoxybenzene CAS No. 59623-12-0](/img/structure/B1350913.png)
1-(3-Chloropropyl)-4-methoxybenzene
Overview
Description
1-(3-Chloropropyl)-4-methoxybenzene, otherwise known as 3-chloro-4-methoxybenzene, is a chemical compound composed of a benzene ring with a methoxy group and a 3-chloropropyl group attached. It is a colorless liquid with a sweet smell and an aromatic taste. It is an important intermediate in the synthesis of pharmaceuticals, flavorings, fragrances, and other organic compounds. It is also used as a solvent in various industries.
Scientific Research Applications
Electrochemical Reduction Studies
1-(3-Chloropropyl)-4-methoxybenzene and related compounds have been the subject of electrochemical reduction studies. Research by McGuire and Peters (2016) explored the electrochemical reduction of methoxychlor, a pesticide similar in structure, at various cathodes. This study contributes to understanding the electroreduction process of chlorinated methoxybenzenes, which can be relevant for environmental detoxification methods (McGuire & Peters, 2016).
Synthesis and Characterization of Polymers
The synthesis and characterization of polymers derived from methoxybenzene compounds, which are structurally related to this compound, have been investigated. A study by Moustafid et al. (1991) explored the electrosynthesis of polymers from methoxybenzene derivatives, providing insights into the structural and electronic properties of these materials. This research has implications for the development of novel polymers with specific electronic and structural characteristics (Moustafid et al., 1991).
Environmental Pollution Studies
Compounds structurally similar to this compound have been studied in the context of environmental pollution. Seitz and Ram (2000) found that volatile methoxybenzene compounds, including chlorinated variants, were present in grains with off-odors, indicating their relevance in food safety and quality control. This research highlights the importance of understanding the environmental and health impacts of such compounds (Seitz & Ram, 2000).
Reaction Kinetics and Mechanisms
Studies on reaction kinetics and mechanisms involving chloromethoxybenzenes have been conducted. Wang et al. (2010) researched the kinetics of reactions between trichlorobenzene and sodium methoxide, providing valuable data for understanding the behavior of chloromethoxybenzene derivatives in various chemical reactions. This research is essential for developing efficient synthetic routes involving these compounds (Wang et al., 2010).
Molecular Structure Analysis
The molecular structure and properties of methoxybenzene derivatives, akin to this compound, have been a subject of research. For instance, the structure of 1-lithio-2-methoxybenzene was determined by Harder et al(1989) using X-ray techniques, offering insights into the structural aspects of lithiated methoxybenzene compounds. This study aids in understanding the molecular configuration and reactivity of similar compounds (Harder et al., 1989).
Mechanism of Action
Target of Action
The primary targets of 1-(3-Chloropropyl)-4-methoxybenzene are currently unknown . This compound is structurally similar to other chloropropyl compounds, which have been shown to interact with various biological targets . .
Mode of Action
Chloropropyl compounds can undergo nucleophilic substitution reactions, suggesting that this compound may interact with its targets through a similar mechanism .
Biochemical Pathways
It has been suggested that microplastics, which can contain chloropropyl compounds, may trigger over-expression of various genes and activate biochemical pathways leading to chronic inflammation and other metabolic dysfunctions .
Pharmacokinetics
It is known that chloropropyl compounds are generally lipophilic, suggesting that they may have good bioavailability .
Result of Action
Related chloropropyl compounds have been shown to cause cytotoxicity, nephrotoxicity, immune dysregulation, neurotoxicity, and genotoxicity .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound . For example, the presence of other chemicals in the environment can affect the reactivity and stability of this compound .
properties
IUPAC Name |
1-(3-chloropropyl)-4-methoxybenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClO/c1-12-10-6-4-9(5-7-10)3-2-8-11/h4-7H,2-3,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACDKPXVTMLYNEE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20397686 | |
Record name | 1-(3-Chloropropyl)-4-methoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20397686 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
59623-12-0 | |
Record name | 1-(3-Chloropropyl)-4-methoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20397686 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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